![molecular formula C17H19FN2O4S B3920850 N~2~-(2-fluorophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3920850.png)
N~2~-(2-fluorophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~2~-(2-fluorophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide, also known as FG-4592, is a hypoxia-inducible factor prolyl hydroxylase inhibitor. It is a small molecule drug that has been shown to stimulate erythropoiesis, the production of red blood cells, and is currently being researched for its potential use in treating anemia associated with chronic kidney disease.
Mechanism of Action
N~2~-(2-fluorophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide works by inhibiting hypoxia-inducible factor prolyl hydroxylase, an enzyme that plays a key role in regulating the production of erythropoietin. By inhibiting this enzyme, this compound increases the production of erythropoietin, which in turn stimulates the production of red blood cells.
Biochemical and Physiological Effects:
This compound has been shown to be effective in increasing hemoglobin levels and reducing the need for blood transfusions in patients with anemia associated with chronic kidney disease. It has also been shown to improve exercise capacity and quality of life in these patients. This compound has a favorable safety profile and has been well-tolerated in clinical trials.
Advantages and Limitations for Lab Experiments
N~2~-(2-fluorophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide has several advantages for use in lab experiments. It is a small molecule drug that is easy to synthesize and purify. It has a well-defined mechanism of action and has been extensively studied in preclinical and clinical trials. However, this compound has limitations in terms of its specificity and selectivity. It may interact with other enzymes and proteins in the body, which could lead to off-target effects.
Future Directions
There are several potential future directions for research on N~2~-(2-fluorophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide. One area of interest is in exploring its potential use in treating anemia associated with cancer and other chronic diseases. Another area of interest is in understanding its mechanism of action and identifying new targets for drug development. Additionally, researchers may investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
Scientific Research Applications
N~2~-(2-fluorophenyl)-N~1~-(2-methoxyethyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential use in treating anemia associated with chronic kidney disease. It has been shown to stimulate erythropoiesis by increasing the production of erythropoietin, a hormone that regulates red blood cell production. This compound has also been studied for its potential use in treating anemia associated with cancer and other chronic diseases.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2-fluoroanilino]-N-(2-methoxyethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O4S/c1-24-12-11-19-17(21)13-20(16-10-6-5-9-15(16)18)25(22,23)14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOQHDWSCLWAYHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CN(C1=CC=CC=C1F)S(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.